Cas no 19102-09-1 (Hexanoic acid, 2-phenoxy-)

• Product name: Hexanoic acid, 2-phenoxy-
• CAS No: 19102-09-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1384726
• PubChem ID: 18988437

Hexanoic acid, 2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-phenoxy-
• SCHEMBL289442
• DTXSID501314483
• 2-PHENOXYHEXANOIC ACID
• butylphenoxyacetic acid
• 19102-09-1

• Inchi： InChI=1S/C12H16O3/c1-2-3-9-11(12(13)14)15-10-7-5-4-6-8-10/h4-8,11H,2-3,9H2,1H3,(H,13,14)
• InChI Key： FZEQPRGPLDVEOE-UHFFFAOYSA-N
• SMILES： CCCCC(C(=O)O)OC1=CC=CC=C1

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 3.3